Cas no 898750-86-2 ( )

• Product Name: &nbsp
• CAS No: 898750-86-2
• MF: C₁₈H₁₇BrFNO₂
• MW: 378.235487699509
• MDL: MFCD03842437
• CID: 881098
• PubChem ID: 24725157
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 4-BROMO-2-FLUORO-2'-MORPHOLINOMETHYL BENZOPHENONE
• 4-BROMO-2-FLUORO-2'-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03842437
• DTXSID60643553
• AKOS016020960
• (4-Bromo-2-fluorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
• 898750-86-2
•  

• MDL： MFCD03842437
• Inchi： 1S/C18H17BrFNO2/c19-14-5-6-16(17(20)11-14)18(22)15-4-2-1-3-13(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： WVOPKGFYGJMCKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CCOCC1)=O

Computed Properties

• Exact Mass: 377.04300
• Monoisotopic Mass: 377.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 503.8°C at 760 mmHg
• Flash Point: 258.5°C
• Refractive Index: 1.595
• PSA: 29.54000
• LogP: 3.58930
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones